Cas no 2138507-12-5 (1-(4-bromothiophen-2-yl)-3-cyclobutylpropane-1,3-dione)

• Product Name: 1-(4-bromothiophen-2-yl)-3-cyclobutylpropane-1,3-dione
• CAS No: 2138507-12-5
• MF: C₁₁H₁₁BrO₂S
• MW: 287.172841310501
• CID: 5982389
• PubChem ID: 165608337
• Update Time: 2025-05-20

1-(4-bromothiophen-2-yl)-3-cyclobutylpropane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromothiophen-2-yl)-3-cyclobutylpropane-1,3-dione
• 2138507-12-5
• EN300-1127658

• Inchi： 1S/C11H11BrO2S/c12-8-4-11(15-6-8)10(14)5-9(13)7-2-1-3-7/h4,6-7H,1-3,5H2
• InChI Key： ILOFMJODRRXDCQ-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(CC(C1CCC1)=O)=O

Computed Properties

• Exact Mass: 285.96631g/mol
• Monoisotopic Mass: 285.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.4Ų

Additional information on 1-(4-bromothiophen-2-yl)-3-cyclobutylpropane-1,3-dione

Introduction to 1-(4-bromothiophen-2-yl)-3-cyclobutylpropane-1,3-dione (CAS No. 2138507-12-5)

1-(4-bromothiophen-2-yl)-3-cyclobutylpropane-1,3-dione is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This heterocyclic ketone, characterized by a 4-bromothiophen-2-yl moiety linked to a cyclobutylpropane-1,3-dione backbone, represents a promising scaffold for the development of novel therapeutic agents. The compound’s molecular architecture combines the versatility of thiophene derivatives with the rigidity provided by the cyclobutyl ring, making it an attractive candidate for further exploration in drug discovery.

The CAS No. 2138507-12-5 assigned to this compound underscores its distinct identity within the chemical registry, facilitating accurate identification and reference in scientific literature. The presence of a bromine substituent at the 4-position of the thiophene ring introduces potential sites for further functionalization, enabling chemists to tailor its biological activity through strategic modifications. This feature is particularly valuable in medicinal chemistry, where selective functionalization is often crucial for optimizing pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 1-(4-bromothiophen-2-yl)-3-cyclobutylpropane-1,3-dione as a lead compound for addressing various biological targets. Studies suggest that the compound’s dual functionality—combining a thiophene-based system with a dione moiety—may contribute to its interaction with biological macromolecules such as enzymes and receptors. This dual interaction profile is increasingly recognized as a key factor in the design of multivariate drugs, which can simultaneously modulate multiple pathways to enhance therapeutic efficacy.

The cyclobutylpropane-1,3-dione moiety in this compound is particularly noteworthy for its structural rigidity, which can stabilize complex three-dimensional conformations essential for binding to biological targets. This rigidity is complemented by the electron-deficient nature of the dione group, which can engage in hydrogen bonding or coordinate with metal ions, further expanding its potential applications. Such structural features are often exploited in the design of kinase inhibitors and other enzyme-targeted therapeutics.

In parallel with structural investigations, synthetic methodologies have been refined to facilitate scalable production of 1-(4-bromothiophen-2-yl)-3-cyclobutylpropane-1,3-dione. Modern synthetic approaches leverage transition metal catalysis and cross-coupling reactions to construct the desired heterocyclic framework efficiently. These advances have not only improved yields but also enabled access to a broader range of derivatives for structural diversity studies. Such synthetic accessibility is critical for accelerating drug discovery pipelines and transitioning promising candidates into clinical development.

The pharmacological potential of 1-(4-bromothiophen-2-yl)-3-cyclobutylpropane-1,3-dione has been explored in several preclinical studies. Initial screenings have indicated activity against targets relevant to inflammatory diseases, cancer, and neurological disorders. The 4-bromothiophen-2-yl group is known to be a versatile pharmacophore in medicinal chemistry, contributing to interactions with various biological receptors and enzymes. For instance, derivatives of this class have shown promise as inhibitors of cyclooxygenase (COX) enzymes and other inflammatory mediators.

Moreover, the cyclobutylpropane-1,3-dione core has been implicated in modulating G-protein coupled receptors (GPCRs), which are critical targets for many therapeutic interventions. The unique spatial arrangement of functional groups within this scaffold allows for precise tuning of receptor binding affinities and selectivity profiles. Such properties are essential for minimizing side effects and improving patient outcomes in drug development.

Recent research has also highlighted the potential of this compound as an intermediate in the synthesis of more complex bioactive molecules. Its modular structure allows for facile incorporation into larger scaffolds through additional functionalization steps such as Suzuki-Miyaura cross-coupling or Friedel-Crafts acylation. These synthetic strategies have enabled chemists to explore novel chemical space rapidly, accelerating the discovery process.

The intersection of organic synthesis and computational biology has further illuminated new avenues for exploring the therapeutic applications of 1-(4-bromothiophen-2-yl)-3-cyclobutylpropane-1,3-dione. High-throughput virtual screening (HTVS) combined with machine learning algorithms has identified putative binding pockets on biological targets where this compound may exert its effects. Such computational approaches complement traditional experimental screening methods by providing rapid insights into potential drug interactions.

Future directions in the study of this compound may include exploring its role in modulating epigenetic mechanisms or interacting with non-protein targets such as lipids or nucleic acids. The growing recognition that many diseases involve complex interplay between multiple molecular pathways underscores the need for multifunctional therapeutics like those derived from scaffolds such as 1-(4-bromothiophen-2-yl)-3-cyclobutylpropane-1,3-dione.

In conclusion, 1-(4-bromothiophen-2-yl)-3-cyclobutylpropane-1,3-dione (CAS No. 2138507-12-5) represents a structurally fascinating compound with significant untapped potential in drug discovery. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for developing novel therapeutics targeting diverse diseases. Continued research into its synthetic applications and pharmacological effects will likely yield new insights and opportunities for therapeutic intervention.